4-(1-(N-Acetylamino)cyclopropyl)anisole

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: N-[1-(4-methoxyphenyl)cyclopropyl]acetamide
• InChI: InChI=1S/C12H15NO2/c1-9(14)13-12(7-8-12)10-3-5-11(15-2)6-4-10/h3-6H,7-8H2,1-2H3,(H,13,14)
• InChI Key: WFRNGEIAAMIOIR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1(CC1)C2=CC=C(C=C2)OC

Description

4-(1-(N-Acetylamino)cyclopropyl)anisole is a methoxy-substituted benzene derivative featuring a cyclopropane ring fused to an N-acetylamino group. This structure combines the electron-donating methoxy group of anisole with the steric and electronic effects of the cyclopropane and acetylated amine.

Comparison with Similar Compounds

Spectroscopic and Physical Properties

NMR Spectroscopy

• Cyclopropane Protons : Expected as a multiplet (δ ~1.0–2.0 ppm) due to ring strain and coupling between three equivalent protons, unlike the linear alkyl chains in 1a (δ 1.00 ppm, triplet) or 1c (δ 1.2 ppm, doublet) .
• Acetyl Group : A carbonyl signal at δ ~170 ppm in ¹³C NMR, absent in 1a–1d.
• Methoxy Group : Similar to 1a–1c (δ ~3.7–3.8 ppm in ¹H NMR) .

Mass Spectrometry

• Molecular Ion : Exact mass for C₁₂H₁₆N₂O₂ (M+H⁺) = 220.1216, distinct from 1a (180.1388) and 1c (166.1232) .
• Fragmentation : Cyclopropane ring cleavage or acetyl group loss would dominate, unlike the alkyl chain fragmentation in 1a–1c.

Stability and Reactivity

• Thermal Stability : Cyclopropane’s strain may lower thermal stability relative to 1a–1d.
• Acid/Base Sensitivity : The acetyl group protects the amine from protonation, unlike 1a–1c, which have basic NH groups susceptible to acid-mediated degradation.